Cas no 1176740-31-0 (dimethyl({3-(piperidin-4-yl)phenylmethyl})amine)

• Product Name: dimethyl({3-(piperidin-4-yl)phenylmethyl})amine
• CAS No: 1176740-31-0
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 4561594
• PubChem ID: 49760888
• Update Time: 2025-06-09

dimethyl({3-(piperidin-4-yl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(3-(piperidin-4-yl)phenyl)methanamine dihydrochloride
• N,N-dimethyl-1-(3-(piperidin-4-yl)phenyl)methanamine
• dimethyl({3-(piperidin-4-yl)phenylmethyl})amine

• Inchi： 1S/C14H22N2/c1-16(2)11-12-4-3-5-14(10-12)13-6-8-15-9-7-13/h3-5,10,13,15H,6-9,11H2,1-2H3
• InChI Key： LHTPHXXCCHWUOA-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC=CC(C2CCNCC2)=C1

Additional information on dimethyl({3-(piperidin-4-yl)phenylmethyl})amine

Recent Advances in the Study of Dimethyl({3-(piperidin-4-yl)phenylmethyl})amine (CAS: 1176740-31-0) in Chemical Biology and Pharmaceutical Research

Dimethyl({3-(piperidin-4-yl)phenylmethyl})amine (CAS: 1176740-31-0) is a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and cancer therapeutics. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of dimethyl({3-(piperidin-4-yl)phenylmethyl})amine has been optimized to achieve higher yields and purity, as reported in recent publications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process. These methodological improvements are critical for scaling up production for preclinical and clinical studies, ensuring the compound's availability for further research.

Pharmacological investigations have revealed that dimethyl({3-(piperidin-4-yl)phenylmethyl})amine exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This has sparked interest in its potential application for treating neuropsychiatric disorders such as depression and schizophrenia. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug candidates.

In the realm of oncology, preliminary studies suggest that dimethyl({3-(piperidin-4-yl)phenylmethyl})amine may inhibit specific kinase pathways implicated in tumor growth and metastasis. Researchers are exploring its role as a small-molecule inhibitor in combination therapies, with early results indicating synergistic effects when used alongside conventional chemotherapeutic agents. These findings are particularly relevant for cancers with limited treatment options, such as glioblastoma and pancreatic cancer.

Structural-activity relationship (SAR) studies have further elucidated the importance of the piperidinyl and phenylmethyl moieties in the compound's biological activity. Modifications to these functional groups have been investigated to enhance selectivity and reduce off-target effects. Computational modeling and molecular docking simulations have provided insights into the compound's binding interactions with target proteins, guiding the design of next-generation derivatives.

Despite these advancements, challenges remain in the development of dimethyl({3-(piperidin-4-yl)phenylmethyl})amine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research aims to tackle these hurdles through medicinal chemistry approaches and advanced drug delivery systems.

In conclusion, dimethyl({3-(piperidin-4-yl)phenylmethyl})amine (CAS: 1176740-31-0) represents a versatile scaffold with broad applications in chemical biology and drug discovery. Its dual potential in CNS disorders and oncology highlights its significance in contemporary pharmaceutical research. Continued investigation into its mechanisms and optimization of its pharmacological profile will be essential for translating these findings into clinical applications.